Cas no 88795-88-4 (1-Hexanone, 1-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-)

• Product Name: 1-Hexanone, 1-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-
• CAS No: 88795-88-4
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 1931505
• PubChem ID: 3115858
• Update Time: 2025-04-21

1-Hexanone, 1-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-
• VS-08865
• STL372767
• CS-0330547
• 88795-88-4
• 1-(2,2-dimethyloxan-4-yl)hexan-1-one
• starbld0048555
• 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)hexan-1-one
• BBL028606
• DTXSID201219654
• 1-(Tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-1-hexanone
• AKOS000547381

• Inchi： 1S/C13H24O2/c1-4-5-6-7-12(14)11-8-9-15-13(2,3)10-11/h11H,4-10H2,1-3H3
• InChI Key： DNIDXSUSAYZZIJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(CCCCC)=O)CC1(C)C

Computed Properties

• Exact Mass: 212.177630004Da
• Monoisotopic Mass: 212.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes